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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanoic acid

Cat. No.: B032319 Get Quote

Chemical Identity and Properties
The compound commonly known as α-Bromoisobutyric acid is systematically named according

to IUPAC nomenclature.

IUPAC Name: 2-bromo-2-methylpropanoic acid[1]

Synonyms:

α-Bromoisobutyric acid

2-Bromoisobutyric acid

2-Bromo-2-methylpropionic acid[2]

CAS Registry Number: 2052-01-9[2]

Physicochemical Properties
The quantitative properties of 2-bromo-2-methylpropanoic acid are summarized in the table

below.
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Property Value Source

Molecular Formula C₄H₇BrO₂ [1][2]

Molecular Weight 167.00 g/mol [1][3]

Appearance
Clear colorless to slightly

yellow solid
[2]

Melting Point 44-47 °C [2][3][4]

Boiling Point 198-200 °C [2][3][4]

Solubility
Soluble in alcohol and ether;

Slightly soluble in water.
[2][4]

Flash Point 113 °C (235.4 °F) - closed cup [3]

Stability

Stable. Incompatible with

strong oxidizing agents, strong

bases.

[2][4]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2-bromo-2-methylpropanoic acid
are provided below. These protocols are based on established chemical principles and

published procedures for similar compounds.

Synthesis of 2-Bromo-2-methylpropanoic Acid
This protocol describes the synthesis of 2-bromo-2-methylpropanoic acid via the bromination

of isobutyric acid.

Materials:

Isobutyric acid

Bromine (Br₂)

Water
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Dichloromethane (CH₂Cl₂)

Anhydrous sodium sulfate (Na₂SO₄)

5N Hydrochloric acid (HCl)

Hexanes

Equipment:

Three-necked round-bottom flask

Stirring apparatus (magnetic stirrer or overhead stirrer)

Heating mantle with temperature controller

Dropping funnel

Condenser

Separatory funnel

Rotary evaporator

Buchner funnel and filter flask

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a stirrer, dropping

funnel, and condenser, charge isobutyric acid and water.

Bromination: While stirring the mixture, slowly add bromine dropwise from the dropping

funnel. The reaction is exothermic and may require cooling to maintain control.

Reaction: After the addition of bromine is complete, heat the reaction mixture to 75-80°C and

stir until the starting material is consumed, as monitored by an appropriate analytical

technique (e.g., GC or TLC).
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Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a

separatory funnel and extract the product with dichloromethane (3x volumes).

Acidification and Extraction: If the reaction is performed under neutral or alkaline conditions,

acidify the aqueous layer with 5N HCl to a pH of 1-2. Re-extract the aqueous layer with

dichloromethane.

Drying and Evaporation: Combine all organic layers and dry over anhydrous sodium sulfate.

Filter the drying agent and evaporate the solvent under reduced pressure using a rotary

evaporator.

Purification: The resulting crude solid product can be further purified by suspending it in

hexanes, followed by filtration to yield the purified 2-bromo-2-methylpropanoic acid.

HPLC Analysis
This protocol outlines a reverse-phase HPLC method for the analysis of 2-bromo-2-
methylpropanoic acid.[5]

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Newcrom R1 column or equivalent C18 column

Mobile Phase:

Acetonitrile (MeCN)

Water

Phosphoric acid (for standard analysis) or Formic acid (for MS-compatible applications)

Procedure:

Sample Preparation: Prepare a standard solution of 2-bromo-2-methylpropanoic acid in

the mobile phase at a known concentration. Prepare the sample to be analyzed by dissolving

it in the mobile phase.
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Chromatographic Conditions: Set the flow rate and column temperature. The specific

conditions may need to be optimized depending on the exact column and system used.

Injection and Detection: Inject the sample and standard solutions into the HPLC system.

Monitor the elution of the compound using a UV detector at an appropriate wavelength.

Analysis: Identify the peak corresponding to 2-bromo-2-methylpropanoic acid by

comparing the retention time with the standard. Quantify the compound by comparing the

peak area to that of the standard. This method is scalable for preparative separation to

isolate impurities.[5]

Applications in Research and Development
2-Bromo-2-methylpropanoic acid is a versatile intermediate with significant applications in

both pharmaceutical and materials science.

Pharmaceutical Synthesis
It serves as a crucial building block in the synthesis of a wide range of Active Pharmaceutical

Ingredients (APIs).[6] Its reactive bromine atom and carboxylic acid group allow for various

chemical transformations, such as the introduction of specific functional groups or the formation

of carbon-carbon bonds, which are fundamental steps in constructing complex drug molecules.

[6]

Polymer Chemistry
2-Bromo-2-methylpropanoic acid is utilized in the field of controlled polymerization,

specifically Atom Transfer Radical Polymerization (ATRP). It can be used to synthesize

initiators or to functionalize existing polymers. For example, it has been used to create a

dextran macroinitiator for ATRP by esterifying the hydroxyl groups of the polysaccharide.[3]

This allows for the growth of well-defined polymer chains from the polysaccharide backbone,

leading to the creation of advanced biomaterials.

Materials Science
In materials science, this compound has been used to stabilize quantum dots, which are then

used to coat multifunctional silica colloids.[2] This functionalization is important for developing

new materials for applications such as bio-imaging and diagnostics.
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Visualizations
The following diagrams illustrate the synthesis workflow and key applications of 2-bromo-2-
methylpropanoic acid.
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Synthesis and Purification Workflow

Reaction

Work-up & Purification

Isobutyric Acid + Water

Add Bromine (Br2)
75-80°C

Stir until completion

Cool to RT

Extract with CH2Cl2

Dry with Na2SO4

Evaporate Solvent

Purify with Hexanes

Pure 2-bromo-2-
methylpropanoic acid

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 2-bromo-2-methylpropanoic acid.
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Role as a Synthetic Intermediate

Chemical Transformations

2-bromo-2-methylpropanoic acid

Esterification Amide Coupling Nucleophilic Substitution (SN2)
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Caption: Role of 2-bromo-2-methylpropanoic acid as a versatile synthetic intermediate.
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Application in Atom Transfer Radical Polymerization (ATRP)

2-bromo-2-methylpropanoic acid
(or its derivative)
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Caption: Use in ATRP for the synthesis of advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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